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Compound of Interest

Compound Name:
2-(Perfluorohexyl)ethyl

methacrylate

Cat. No.: B1329432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Perfluorohexyl)ethyl
methacrylate, a fluorinated monomer pivotal in the development of advanced materials. This

document details its physicochemical properties, synthesis, polymerization, applications, and

safety information, with a focus on providing practical experimental protocols and visual

workflows for research and development.

Core Properties and Specifications
2-(Perfluorohexyl)ethyl methacrylate is a colorless to light yellow transparent liquid valued

for the unique properties conferred by its perfluorohexyl chain, including high hydrophobicity,

oleophobicity, and low surface energy. These characteristics make it an essential monomer in

the synthesis of specialty polymers for a range of high-performance applications.[1][2]

Physicochemical Data
The key physicochemical properties of 2-(Perfluorohexyl)ethyl methacrylate are summarized

in the table below for easy reference.
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Property Value Reference(s)

CAS Number 2144-53-8 [3]

Molecular Formula C₁₂H₉F₁₃O₂ [4]

Molecular Weight 432.18 g/mol [4]

Appearance
Colorless to light yellow

transparent liquid
[2]

Density 1.496 g/mL at 25 °C [4]

Boiling Point 92 °C at 8 mm Hg [4]

Refractive Index (n20/D) 1.346 [4]

Solubility
Insoluble in water; Soluble in

most organic solvents
[2]

Water Contact Angle of

Polymer
Up to 114.19° [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
(Perfluorohexyl)ethyl methacrylate and its polymers. Key techniques include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are

used to confirm the molecular structure. ¹⁹F NMR is particularly useful for characterizing the

perfluorohexyl chain.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is employed to identify the functional

groups present in the monomer and to monitor the polymerization process.

Synthesis and Polymerization
The synthesis of 2-(Perfluorohexyl)ethyl methacrylate and its subsequent polymerization are

fundamental to its application in materials science.

Synthesis of 2-(Perfluorohexyl)ethyl Methacrylate
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While detailed industrial synthesis protocols are often proprietary, a common laboratory-scale

synthesis involves the esterification of methacryloyl chloride with a fluoroalkyl diol.[6] Another

approach is the reaction of methacrylic acid with 2,2,2-trifluoroethanol in the presence of a

catalyst.[7]

Conceptual Synthesis Pathway

Methacrylic Acid

Methacryloyl Chloride

Reaction with SOCl₂

Thionyl Chloride

2-(Perfluorohexyl)ethyl Methacrylate

1H,1H,2H,2H-Perfluorooctan-1-ol Catalyst

Click to download full resolution via product page

Caption: Synthesis of 2-(Perfluorohexyl)ethyl Methacrylate.

Polymerization of 2-(Perfluorohexyl)ethyl Methacrylate
Polymers of 2-(Perfluorohexyl)ethyl methacrylate can be synthesized through various

methods, with free-radical polymerization and Reversible Addition-Fragmentation chain

Transfer (RAFT) polymerization being common techniques.[8][9]

This protocol describes a typical free-radical polymerization of a fluorinated methacrylate.

Materials:

2-(Perfluorohexyl)ethyl methacrylate (monomer)

Azobisisobutyronitrile (AIBN) (initiator)

Toluene (solvent)
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Methanol (non-solvent for precipitation)

Procedure:

In a reaction vessel equipped with a magnetic stirrer, condenser, and nitrogen inlet, dissolve

a specific amount of 2-(Perfluorohexyl)ethyl methacrylate in toluene.

Add AIBN (typically 1-2 mol% relative to the monomer) to the solution.

Purge the solution with nitrogen for 30 minutes to remove dissolved oxygen.

Heat the reaction mixture to 60-80 °C under a nitrogen atmosphere and maintain for a

specified time (e.g., 6-24 hours).

After the reaction, cool the mixture to room temperature.

Precipitate the polymer by slowly adding the reaction mixture to an excess of methanol with

vigorous stirring.

Filter the precipitated polymer and wash it with fresh methanol.

Dry the polymer in a vacuum oven at 40-50 °C until a constant weight is achieved.

Polymerization Workflow

Preparation Reaction Purification

Dissolve Monomer & Initiator in Solvent Purge with Nitrogen Heat to 60-80°C Stir under Nitrogen Precipitate in Methanol Filter Polymer Dry under Vacuum

Click to download full resolution via product page

Caption: Free-Radical Polymerization Workflow.

Applications and Experimental Uses
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The unique properties of poly(2-(perfluorohexyl)ethyl methacrylate) make it suitable for a

variety of applications, particularly in surface modification to create hydrophobic and

oleophobic coatings.

Surface Modification for Hydrophobicity
Polymers derived from 2-(Perfluorohexyl)ethyl methacrylate are used to create water- and

oil-repellent surfaces on various substrates, including textiles, glass, and metals.[2]

This protocol outlines a general procedure for applying a thin film of poly(2-
(perfluorohexyl)ethyl methacrylate) onto a substrate.

Materials:

Poly(2-(perfluorohexyl)ethyl methacrylate)

A suitable fluorinated solvent (e.g., hexafluorobenzene)

Substrate (e.g., glass slide, silicon wafer)

Cleaning agents (e.g., acetone, isopropanol, deionized water)

Procedure:

Thoroughly clean the substrate by sonicating in acetone, isopropanol, and deionized water,

followed by drying with a stream of nitrogen.

Prepare a dilute solution of poly(2-(perfluorohexyl)ethyl methacrylate) in the chosen

fluorinated solvent (e.g., 0.1-1.0 wt%).

Immerse the cleaned substrate into the polymer solution for a set duration (e.g., 1-5

minutes).

Withdraw the substrate from the solution at a constant, slow speed.

Allow the solvent to evaporate from the substrate, leaving a thin polymer film.
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Optionally, anneal the coated substrate at a temperature below the polymer's glass transition

temperature to improve film uniformity.

Surface Modification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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